Cas no 54357-18-5 (1-Bromo-3-methylnaphthalene)
1-Bromo-3-methylnaphthalene is a halogenated aromatic compound primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity due to the bromine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Negishi couplings. The methyl group at the 3-position enhances solubility in organic solvents, improving handling in synthetic applications. This compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its well-defined structure makes it a valuable building block for constructing complex naphthalene derivatives, particularly in agrochemical and material science research. The product is typically supplied with high purity to meet rigorous synthetic requirements.
1-Bromo-3-methylnaphthalene structure
Product Name:1-Bromo-3-methylnaphthalene
CAS No:54357-18-5
MF:C11H9Br
MW:221.093162298203
MDL:MFCD17012314
CID:843671
PubChem ID:299127
Update Time:2025-08-10
1-Bromo-3-methylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-methylnaphthalene
- Naphthalene, 1-bromo-3-methyl-
- 4-Bromo-2-methylnaphthalene
- ZZGLLXBRLJUZQA-UHFFFAOYSA-N
- AK127805
- Z1695921550
- EN300-109262
- SCHEMBL2519793
- DTXSID70305751
- Z1269179491
- AKOS016013859
- MFCD17012314
- DB-083725
- SY120732
- 54357-18-5
- CS-W007270
- AS-58998
- N10649
-
- MDL： MFCD17012314
- Inchi： 1S/C11H9Br/c1-8-6-9-4-2-3-5-10(9)11(12)7-8/h2-7H,1H3
- InChI Key： ZZGLLXBRLJUZQA-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=CC2C=CC=CC=21
Computed Properties
- Exact Mass: 219.98877
- Monoisotopic Mass: 219.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 4.2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 302.1±11.0 °C at 760 mmHg
- Flash Point: 138.2±13.7 °C
- PSA: 0
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Bromo-3-methylnaphthalene Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-3-methylnaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B994050-2.5mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B994050-5mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B994050-25mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 25mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM140267-1g |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 1g |
$795 | 2021-08-05 | |
| Chemenu | CM140267-1g |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B35350-5g |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 5g |
￥19880.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B35350-1g |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 1g |
￥6630.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B35350-100mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 100mg |
￥1590.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B35350-250mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 250mg |
￥2650.0 | 2022-04-28 | |
| Chemenu | CM140267-100mg |
1-Bromo-3-methylnaphthalene |
54357-18-5 | 95% | 100mg |
$*** | 2023-05-30 |
1-Bromo-3-methylnaphthalene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54357-18-5)1-Bromo-3-methylnaphthalene
Order Number:A870484
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:23
Price ($):187.0/748.0
Email:sales@amadischem.com
1-Bromo-3-methylnaphthalene Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54357-18-5)1-Bromo-3-methylnaphthalene
Purity:99%/99%
Quantity:250mg/1g
Price ($):187.0/748.0